4-methyl-3-nitro-N-[2-(4-nitrophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide

• IUPAC Name: 4-methyl-3-nitro-N-[2-(4-nitrophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C19H15N5O5S/c1-11-2-3-12(8-17(11)24(28)29)19(25)20-18-15-9-30-10-16(15)21-22(18)13-4-6-14(7-5-13)23(26)27/h2-8H,9-10H2,1H3,(H,20,25)
• InChI Key: SFDBRKFNNOHHRN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=C3CSCC3=NN2C4=CC=C(C=C4)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C19H15N5O5S
• Molecular Weight: 425.4 g/mol

Description

The compound you mentioned is a complex organic molecule. It contains several functional groups, including a nitro group (-NO2), a benzamide group, and a thieno[3,4-c]pyrazole group. These groups could potentially confer a variety of chemical properties to the molecule.

Molecular Structure Analysis

The molecular structure of a compound can be determined by various spectroscopic techniques, including NMR, IR, and mass spectrometry. Unfortunately, without specific data, I can’t provide an analysis of this compound’s structure.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by its functional groups. For example, the nitro groups could potentially undergo reduction reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be influenced by its functional groups. For example, nitro groups can increase the polarity of a molecule.

Scientific Research Applications

Synthesis and Biological Evaluation

The synthesis and biological evaluation of various benzothiazole derivatives have demonstrated potent antitumor agents, indicating a potential application of similar compounds in cancer research. These derivatives show selective cytotoxicity against tumorigenic cell lines, suggesting their utility in developing novel cancer therapies (Yoshida et al., 2005).

Heterocyclic Chemistry Applications

Studies on heteroaromatic compounds, including the synthesis and reactions of α-acetylenic ketones containing nitrofuran ring, provide insights into the chemical properties and reactivity of these compounds. This research contributes to the broader understanding of heterocyclic chemistry, which is crucial for the design and development of new pharmaceuticals and materials (Sasaki & Yoshioka, 1971).

Chemical Reactions and Mechanisms

Research into the desulfurization of 4-nitro-N,2-diphenyl-3-(phenylamino)isothiazol-5(2H)-imine explores the formation of unstable intermediates and the mechanisms underlying these reactions. This work contributes to our understanding of chemical reactivity and mechanism, which is essential for synthetic chemistry and drug development (Argilagos et al., 1998).

Molecular Structure and Hydrogen Bonding

The investigation into the molecular structure and hydrogen bonding patterns in related compounds enhances our understanding of molecular interactions, which is crucial for the design of drugs and materials with specific properties. Such studies offer insights into how molecular structure affects the physical and chemical properties of compounds (Portilla et al., 2007).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many nitro-containing compounds are used in pharmaceuticals and can have various mechanisms of action.

Future Directions

Future research could focus on fully characterizing this compound, including its synthesis, structure, reactivity, and potential applications.